Cas no 1779617-27-4 (methyl 2-amino-3-(3-bromophenyl)-3-methylbutanoate)

• Product Name: methyl 2-amino-3-(3-bromophenyl)-3-methylbutanoate
• CAS No: 1779617-27-4
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 6528800
• PubChem ID: 84210566
• Update Time: 2025-09-27

methyl 2-amino-3-(3-bromophenyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(3-bromophenyl)-3-methylbutanoate
• 1779617-27-4
• EN300-1913284

• Inchi： 1S/C12H16BrNO2/c1-12(2,10(14)11(15)16-3)8-5-4-6-9(13)7-8/h4-7,10H,14H2,1-3H3
• InChI Key： QDOPPYDYYXHORN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C)(C)C(C(=O)OC)N

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-3-(3-bromophenyl)-3-methylbutanoate

Methyl 2-amino-3-(3-bromophenyl)-3-methylbutanoate (CAS No. 1779617-27-4): A Comprehensive Overview

Methyl 2-amino-3-(3-bromophenyl)-3-methylbutanoate, identified by its CAS number 1779617-27-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural arrangement of functional groups, has garnered attention for its potential applications in drug discovery and molecular research. The combination of an amino group, a brominated phenyl ring, and a methyl-substituted butanoate moiety makes it a versatile building block for the development of novel therapeutic agents.

The structural complexity of methyl 2-amino-3-(3-bromophenyl)-3-methylbutanoate lends itself to diverse chemical modifications, enabling researchers to explore various synthetic pathways. The presence of the amino group provides a site for further functionalization, while the bromophenyl ring offers opportunities for interactions with biological targets. Additionally, the butanoate ester functionality can be hydrolyzed or converted into other derivatives, expanding the compound's utility in synthetic chemistry.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders. Methyl 2-amino-3-(3-bromophenyl)-3-methylbutanoate has been investigated for its potential role in this area. Studies have suggested that the bromophenyl moiety may interact with specific receptors or enzymes involved in neurotransmitter signaling. Furthermore, the amino group could serve as a scaffold for designing molecules that exhibit enhanced binding affinity to these targets.

One of the most compelling aspects of methyl 2-amino-3-(3-bromophenyl)-3-methylbutanoate is its versatility in medicinal chemistry applications. Researchers have utilized this compound as a precursor in the synthesis of more complex molecules with potential therapeutic benefits. For instance, it has been employed in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The ability to modify key functional groups allows for fine-tuning of physicochemical properties, such as solubility and metabolic stability, making it an attractive candidate for drug development.

The synthesis of methyl 2-amino-3-(3-bromophenyl)-3-methylbutanoate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the bromination of a phenyl derivative followed by condensation with an appropriate carboxylic acid derivative. Subsequent reduction and esterification steps yield the desired product. This synthetic route underscores the compound's role as a key intermediate in complex molecule construction.

Recent advancements in computational chemistry have further enhanced the understanding of methyl 2-amino-3-(3-bromophenyl)-3-methylbutanoate's reactivity and interactions. Molecular modeling studies have provided insights into how this compound might bind to biological targets at the atomic level. These simulations have been instrumental in guiding experimental design and optimizing lead compounds for drug development. The integration of computational methods with traditional wet chemistry approaches has accelerated the pace of discovery in this field.

The pharmacological potential of methyl 2-amino-3-(3-bromophenyl)-3-methylbutanoate extends beyond its role as a synthetic intermediate. Preliminary studies have explored its effects on various biological pathways, including those related to pain perception and inflammation. The bromophenyl ring is particularly noteworthy for its ability to modulate receptor activity, while the amino group offers opportunities for further derivatization to enhance pharmacological efficacy.

In conclusion, methyl 2-amino-3-(3-bromophenyl)-3-methylbutanoate (CAS No. 1779617-27-4) represents a valuable asset in pharmaceutical research and development. Its unique structural features and synthetic versatility make it a promising candidate for further exploration in drug discovery. As our understanding of biological mechanisms continues to evolve, compounds like this will play an increasingly important role in developing innovative therapeutic strategies.